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For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Potential of a Long-Chain
Silane

In the vast landscape of organosilicon chemistry, trioctylsilane emerges as a compound of
significant interest, distinguished by its long alkyl chains that impart unique physical and
chemical properties. While its shorter-chain cousin, triethylsilane, has been extensively studied
and utilized, trioctylsilane offers a distinct reactivity profile and enhanced hydrophobicity,
opening new avenues for innovation in organic synthesis, materials science, and drug delivery.
This guide, designed for the discerning researcher, aims to provide a comprehensive technical
overview of trioctylsilane, moving beyond a simple recitation of facts to an in-depth
exploration of its core chemical principles and practical applications. As a senior application
scientist, the goal is to not only present established knowledge but also to illuminate the
causality behind its behavior, empowering you to harness its full potential in your research
endeavors.
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Section 1: Core Chemical and Physical
Characteristics

Trioctylsilane, with the chemical formula [CH3(CH2)7]3SiH, is a sterically hindered
trialkylsilane. The presence of three n-octyl chains attached to the silicon atom profoundly
influences its physical state, solubility, and reactivity.

Physical Properties

The long, nonpolar alkyl chains dominate the physical characteristics of trioctylsilane,
rendering it a viscous, oily liquid at room temperature with low volatility. A summary of its key
physical properties is presented in the table below.

Property Value Source
Molecular Formula C24H52Si

Molecular Weight 368.76 g/mol

CAS Number 18765-09-8

Appearance Colorless liquid

Boiling Point 163-165 °C at 0.15 mmHg

Density 0.821 g/mL at 25 °C

Refractive Index (n20/D) 1.454

Soluble in nonpolar organic
Solubili solvents (e.g., hexane, Inferred from the properties of
olubili
Y toluene, diethyl ether). similar long-chain silanes.

Insoluble in water.

Spectroscopic Signature

While a comprehensive public database of the spectra for trioctylsilane is not readily
available, its spectroscopic characteristics can be predicted based on its structure and
comparison with analogous compounds.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b103675/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trioctylsilane-properties-reactivity-and-applications
https://www.benchchem.com/product/b103675/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trioctylsilane-properties-reactivity-and-applications
https://www.benchchem.com/product/b103675/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trioctylsilane-properties-reactivity-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

'H NMR: The proton NMR spectrum is expected to be dominated by signals from the three
octyl chains. A triplet corresponding to the terminal methyl (CHs) protons would appear at
approximately 0.9 ppm. A complex multiplet for the numerous methylene (CHz) protons
would be observed in the range of 1.2-1.4 ppm. The protons of the methylene group alpha to
the silicon atom would likely appear as a multiplet around 0.5-1.0 ppm. The Si-H proton, a
key feature, would present as a singlet or a multiplet (depending on coupling to other nuclei)
in the region of 3.5-4.5 ppm.

13C NMR: The carbon NMR spectrum would show a series of peaks corresponding to the
eight distinct carbon environments in the octyl chains. The terminal methyl carbon would
resonate at approximately 14 ppm, while the other methylene carbons would appear in the
22-33 ppm range. The carbon alpha to the silicon atom would be found further upfield,
typically between 10 and 20 ppm.

29Si NMR: The silicon-29 NMR spectrum is a powerful tool for characterizing organosilanes.
For trioctylsilane, a single resonance is expected, and its chemical shift would provide
information about the electronic environment of the silicon atom.

FT-IR: The infrared spectrum of trioctylsilane will be characterized by strong C-H stretching
vibrations from the alkyl chains in the 2850-2960 cm~1 region. A crucial and readily
identifiable peak is the Si-H stretching vibration, which typically appears as a sharp, strong
band in the range of 2100-2200 cm~*. The presence of this band is a definitive indicator of
the Si-H functionality.

Mass Spectrometry: The electron ionization mass spectrum of trioctylsilane would likely
show a molecular ion peak (M*) at m/z 368. Fragmentation would involve the loss of one or
more octyl chains, leading to characteristic peaks at M-113, M-226, and other smaller
fragments.

Section 2: The Reactivity Landscape of
Trioctylsilane

The reactivity of trioctylsilane is centered around the Si-H bond, which can act as a source of
a hydride anion (H™), a hydrogen radical (He), or undergo insertion reactions. The bulky octyl
groups, however, introduce significant steric hindrance, which modulates its reactivity
compared to less hindered silanes.
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A Milder Reducing Agent

Trioctylsilane is a mild and selective reducing agent, a property attributed to the steric bulk of
the three octyl chains. This steric hindrance makes the silicon center less accessible,
tempering the hydridic character of the Si-H bond. In contrast to the more reactive
triethylsilane, trioctylsilane is preferred in syntheses where high selectivity is paramount,
minimizing unwanted side reactions in complex molecules.

The general mechanism for the reduction of a carbonyl group, for instance, often proceeds via
an acid-catalyzed ionic hydrogenation pathway.

R2C=0 [—— | [R2C=0OH]* | +(CeH17)3SiH

\ H20

R2CH-0-Si(CeH17)3s —— | R2CH-OH

(CsH17)3SiH

(CsH17)3SiOH
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Caption: lonic hydrogenation of a carbonyl with trioctylsilane.

Hydrosilylation Reactions

Hydrosilylation, the addition of a Si-H bond across a multiple bond (e.g., C=C or C=C), is a
cornerstone of organosilicon chemistry. Trioctylsilane can participate in these reactions,
typically catalyzed by transition metals like platinum or rhodium, to form new carbon-silicon
bonds.[1] The steric bulk of the octyl groups can influence the regioselectivity of the addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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